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Compound of Interest

Compound Name: 2-(3-Benzoylphenyl)propionitrile

Cat. No.: B120230 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(3-
Benzoylphenyl)propionitrile. The following procedural guidance is designed to ensure safe

laboratory operations and mitigate potential hazards.

Chemical Identification and Hazards

Property Value Reference

CAS Number 42872-30-0 [1][2]

Molecular Formula C16H13NO [1][2]

Molecular Weight 235.28 g/mol [2]

Appearance
White to almost white powder

or crystal

Hazards

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation.

[3][4]

Signal Word Warning [3][4]

Hazard Statements
H302: Harmful if swallowed.[3]
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H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step plan for the safe handling of 2-(3-
Benzoylphenyl)propionitrile.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials. Recommended storage temperature is below 15°C

in a dark place.

Engineering Controls
Ventilation: Use in a well-ventilated area. A local exhaust ventilation system or a chemical

fume hood is recommended to prevent the dispersion of dust.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-(3-Benzoylphenyl)propionitrile:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[3][4]

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield should be worn when

there is a risk of splashing.

To protect against serious eye

irritation.[3][4]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is

recommended if dust is

generated and ventilation is

inadequate.

To prevent inhalation of

harmful dust.

Handling Procedures
General Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly after handling the substance.[3]

Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or a

designated area with local exhaust ventilation to minimize dust generation.

Spill Management: In case of a spill, evacuate non-essential personnel. Wear appropriate

PPE and prevent dust clouds from forming. Collect the spilled material using a method that

does not generate dust (e.g., wet wipe or HEPA-filtered vacuum) and place it in a sealed

container for disposal.[5]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Instructions

If Swallowed
Rinse mouth with water. Immediately call a

POISON CENTER or doctor/physician.[3]

If on Skin

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[3][4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4][5]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing. If you feel unwell, get

medical advice/attention.[3]

Fire Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[6]

Disposal Plan
Waste Characterization: This material may be classified as hazardous waste.

Disposal: Dispose of the contents and container in accordance with all local, regional,

national, and international regulations.[3] Do not allow the chemical to enter drains or soil.

The empty container should be disposed of in an approved waste disposal plant.[3]

Handling and Emergency Workflow
The following diagram illustrates the logical workflow for safely handling 2-(3-
Benzoylphenyl)propionitrile and responding to potential emergencies.
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Caption: Workflow for handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-(3-
Benzoylphenyl)propionitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120230#personal-protective-equipment-for-handling-
2-3-benzoylphenyl-propionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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